3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
Catalog No.
S6999746
CAS No.
M.F
C13H12BrNO2S
M. Wt
326.21 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
IUPAC Name
3-bromo-N-[2-(2-hydroxyphenyl)ethyl]thiophene-2-carboxamide
Molecular Formula
C13H12BrNO2S
Molecular Weight
326.21 g/mol
InChI
InChI=1S/C13H12BrNO2S/c14-10-6-8-18-12(10)13(17)15-7-5-9-3-1-2-4-11(9)16/h1-4,6,8,16H,5,7H2,(H,15,17)
InChI Key
RDOXWAHOQBFIGX-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C(=C1)CCNC(=O)C2=C(C=CS2)Br)O
XLogP3
3.5
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
324.97721 g/mol
Monoisotopic Mass
324.97721 g/mol
Heavy Atom Count
18
Dates
Last modified: 08-26-2023
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